Cas no 51532-42-4 (Benzene, 1,1'-oxybis[4-(4-nitrophenoxy)-)

Benzene, 1,1'-oxybis[4-(4-nitrophenoxy)- structure
51532-42-4 structure
Product Name:Benzene, 1,1'-oxybis[4-(4-nitrophenoxy)-
CAS No:51532-42-4
MF:C24H16N2O7
MW:444.393046379089
CID:362059
PubChem ID:1739013
Update Time:2025-04-19

Benzene, 1,1'-oxybis[4-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1-nitro-4-[4-[4-(4-nitrophenoxy)phenoxy]phenoxy]benzene
    • Benzene, 1,1//'-oxybis[4-(4-nitrophenoxy)-
    • 51532-42-4
    • DTXSID60365061
    • AKOS001717300
    • Benzene, 1,1'-oxybis[4-(4-nitrophenoxy)-
    • SCHEMBL11689190
    • Oprea1_584459
    • 1-nitro-4-{4-[4-(4-nitrophenoxy)phenoxy]phenoxy}benzene
    • AK-918/40167976
    • Inchi: 1S/C24H16N2O7/c27-25(28)17-1-5-19(6-2-17)31-21-9-13-23(14-10-21)33-24-15-11-22(12-16-24)32-20-7-3-18(4-8-20)26(29)30/h1-16H
    • InChI Key: VCHOCAUDXXHUKE-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OC1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(=CC=1)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 444.09578
  • Monoisotopic Mass: 444.09575085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 566
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • PSA: 113.97
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